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Compound of Interest

Compound Name: C6-Nbd-PC

Cat. No.: B1258141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing C6-NBD-PC (1-palmitoyl-2-

{6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]hexanoyl}-sn-glycero-3-phosphocholine), a

fluorescently labeled analog of phosphatidylcholine, in various fluorescence microscopy

applications. This document details the probe's spectral properties, and provides step-by-step

protocols for key experiments, and includes visual representations of experimental workflows

and relevant cellular pathways.

I. Introduction to C6-NBD-PC
C6-NBD-PC is a valuable tool for investigating the dynamics of phospholipids in living and fixed

cells. The molecule consists of a phosphatidylcholine backbone with a saturated palmitic acid

at the sn-1 position and a short six-carbon acyl chain at the sn-2 position, which is labeled with

the environmentally sensitive fluorophore, 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD). The NBD

group's fluorescence is sensitive to the polarity of its environment, making it useful for studying

membrane properties. Its structural similarity to endogenous phosphatidylcholine allows it to be

incorporated into cellular membranes and participate in lipid trafficking pathways.
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II. Quantitative Data
For optimal experimental design and data interpretation, key quantitative parameters for C6-
NBD-PC are summarized below.

Property Value Reference(s)

Excitation Maximum (λex) ~467 nm [1]

Emission Maximum (λem) ~538 nm [1]

Recommended Laser Line 488 nm

Recommended Filter Set FITC/GFP

Molecular Weight 784.97 g/mol
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Parameter
Recommended
Value

Notes Reference(s)

Cell Seeding Density 60-80% confluency

Ensure cells are in a

logarithmic growth

phase for optimal

uptake and viability.

Working

Concentration
1-5 µM

Optimal concentration

should be determined

empirically for each

cell type to achieve a

good signal-to-noise

ratio.

[2]

Incubation Time (Live

Cells)
15-60 minutes

Time can be adjusted

based on the specific

application and cell

type. Time-course

experiments are

recommended for

trafficking studies.

[3][4]

Incubation

Temperature
37°C

For visualizing

metabolic and

trafficking pathways.

Lower temperatures

(e.g., 4°C or 20°C)

can be used to inhibit

endocytosis.

[3][4]

Concentration for

FRET studies
0.04 to 2.5 mol%

Used as an acceptor

with donors like DPH.

Aggregation is not

observed up to 2.5

mol%.

[5][6][7]

III. Applications and Experimental Protocols
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C6-NBD-PC is a versatile probe with several applications in cell biology and drug development.

Detailed protocols for its primary uses are provided below.

A. Lipid Trafficking and Uptake
C6-NBD-PC is widely used to study the internalization and subsequent trafficking of

phosphatidylcholine through various cellular compartments.

Experimental Protocol: Live-Cell Imaging of C6-NBD-PC Trafficking

Materials:

C6-NBD-PC

Dimethyl sulfoxide (DMSO)

Fatty acid-free Bovine Serum Albumin (BSA)

Phosphate-Buffered Saline (PBS)

Complete cell culture medium

Live-cell imaging medium (e.g., phenol red-free DMEM)

Glass-bottom dishes or coverslips

Fluorescence microscope with environmental chamber (37°C, 5% CO₂) and FITC/GFP filter

set

Procedure:

Cell Preparation:

Seed cells on glass-bottom dishes or coverslips to achieve 60-80% confluency on the day

of the experiment.

Preparation of C6-NBD-PC/BSA Complex (100x Stock):

Prepare a 1 mM stock solution of C6-NBD-PC in DMSO.
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In a separate tube, prepare a 0.34 mg/mL solution of fatty acid-free BSA in PBS.

Slowly add the C6-NBD-PC stock solution to the BSA solution while vortexing to achieve a

final lipid concentration of 100 µM. This complex enhances the solubility and delivery of

the lipid to the cells.[2]

Store the complex in aliquots at -20°C, protected from light.

Cell Labeling:

On the day of the experiment, warm the complete cell culture medium and the C6-NBD-
PC/BSA complex to 37°C.

Dilute the 100x C6-NBD-PC/BSA complex in pre-warmed complete culture medium to a

final working concentration of 1-5 µM.

Wash the cells once with pre-warmed medium.

Remove the medium and add the labeling medium containing C6-NBD-PC.

Incubate the cells at 37°C in a CO₂ incubator for 15-60 minutes. For time-course

experiments, use different incubation times (e.g., 5, 15, 30, 60 minutes).

Washing and Imaging:

After incubation, remove the labeling solution and wash the cells three times with pre-

warmed live-cell imaging medium.

To remove the probe from the plasma membrane and visualize only internalized lipids, a

"back-exchange" can be performed by incubating the cells with 1% fatty acid-free BSA in

medium for 10-15 minutes.[4]

Immediately image the cells using a fluorescence microscope equipped with an

environmental chamber.

Expected Results: Initially, C6-NBD-PC will label the plasma membrane. Over time, it will be

internalized and transported to various organelles, including the Golgi apparatus and

endoplasmic reticulum.[8] The specific trafficking pathway can vary depending on the cell type.
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Workflow for C6-NBD-PC Live-Cell Trafficking Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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